Cas no 2728353-52-2 (tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro4.4nonane-7-carboxylate)

• Product Name: tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro4.4nonane-7-carboxylate
• CAS No: 2728353-52-2
• MF: C₁₂H₁₉NO₅S
• MW: 289.347962617874
• MDL: MFCD34562947
• CID: 5614808
• PubChem ID: 165667278
• Update Time: 2025-05-23

tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro4.4nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33051834
• Z5229321757
• tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate
• 2728353-52-2
• tert-Butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate 2,2-dioxide
• tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro4.4nonane-7-carboxylate

• MDL： MFCD34562947
• Inchi： 1S/C12H19NO5S/c1-11(2,3)18-10(15)13-5-4-12(7-13)8-19(16,17)6-9(12)14/h4-8H2,1-3H3
• InChI Key： OJJQKGXJEIIIAP-UHFFFAOYSA-N
• SMILES： S1(CC(C2(CN(C(=O)OC(C)(C)C)CC2)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 289.09839388g/mol
• Monoisotopic Mass: 289.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.1Ų

Additional information on tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro4.4nonane-7-carboxylate

tert-butyl 2,2,4-trioxo-2λ6-thia-7-azaspiro[4.4]nonane-7-carboxylate: A Comprehensive Overview

tert-butyl 2,2,4-trioxo-2λ6-thia-7-azaspiro[4.4]nonane-7-carboxylate (CAS No: 2728353-52-2) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[4.4]nonane core of this molecule is further functionalized with a tert-butyl carboxylate group and a thia-zaspiro system, making it a versatile building block for various applications.

The synthesis of tert-butyl 2,2,4-trioxo... involves a series of intricate organic reactions, including cyclization and functional group transformations. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored its potential as a precursor for bioactive molecules due to its ability to form stable macrocyclic structures when subjected to specific reaction conditions.

One of the most promising applications of this compound lies in its use as a ligand in transition metal-catalyzed reactions. The thia-zaspiro system exhibits excellent coordination properties, making it an ideal candidate for catalytic cycles in organic synthesis. Studies have shown that incorporating this ligand can significantly enhance the selectivity and efficiency of enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

In addition to its catalytic applications, tert-butyl 2,2,4-trioxo... has also been investigated for its potential in polymer chemistry. The compound's ability to form cross-linked networks through its reactive functional groups has led to its use in developing novel polymeric materials with tailored mechanical and thermal properties. Recent research highlights its role in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

The pharmacological potential of this compound is another area of active research. Preclinical studies suggest that derivatives of tert-butyl 2,2,4-trioxo... may exhibit anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways. These findings underscore the importance of further exploring this compound's bioactivity and its potential as a lead molecule in drug discovery.

From a structural standpoint, the spiro[4.4]nonane framework provides exceptional rigidity and stability to the molecule. This rigidity is crucial for maintaining the integrity of the compound during various chemical transformations and ensures its compatibility with diverse reaction conditions. The presence of multiple oxygen atoms within the trioxo system further enhances the molecule's reactivity and functionality.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's electronic properties and reactivity patterns. Quantum mechanical calculations have revealed that the thia-zaspiro system exhibits unique electronic delocalization effects that can be exploited in designing novel electronic materials and sensors.

In conclusion, tert-butyl 2,2,4-trioxo... (CAS No: 2728353-52-...) stands out as a multifaceted compound with applications spanning medicinal chemistry, catalysis, polymer science, and materials engineering. Its unique structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions across these disciplines.